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Compound of Interest

Compound Name: Anthracene-1-sulfonic Acid

Cat. No.: B076855 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of Anthracene-1-sulfonic Acid, including detailed personal protective equipment

(PPE) protocols, operational procedures, and disposal plans.

Anthracene-1-sulfonic acid is an aromatic sulfonic acid. While specific toxicological data for

this compound is limited, its hazardous properties can be inferred from the characteristics of

both the sulfonic acid group and the anthracene moiety. Sulfonic acids are typically strong

acids that can be corrosive and cause severe skin and eye irritation.[1] Anthracene is a

polycyclic aromatic hydrocarbon that is known to be a skin and respiratory irritant and is

considered a potential carcinogen and an environmental hazard. Therefore, handling

Anthracene-1-sulfonic acid requires stringent safety measures.

Essential Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the required PPE for handling Anthracene-1-sulfonic Acid.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles with a

face shield.

Protects against splashes of

the acidic and potentially

irritating compound.

Skin Protection

- Gloves: Nitrile or Butyl rubber

gloves (minimum 11 mil

thickness). Double-gloving is

recommended. - Lab Coat:

Chemical-resistant lab coat. -

Apron: Rubber or neoprene

apron. - Footwear: Closed-toe

shoes.

Prevents skin contact with the

corrosive and potentially

sensitizing chemical. Nitrile

and butyl rubber offer good

resistance to acids.

Respiratory Protection

A NIOSH-approved respirator

with organic vapor and acid

gas cartridges.

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of dust particles and

potential vapors.

Operational and Disposal Plans: A Step-by-Step
Guide
Adherence to standardized procedures is critical for minimizing risk. The following sections

provide step-by-step guidance for the safe handling and disposal of Anthracene-1-sulfonic
Acid.

Engineering Controls and Preparation
Ventilation: All handling of Anthracene-1-sulfonic acid, especially of the solid powder, must

be conducted in a certified chemical fume hood to minimize inhalation exposure.

Eyewash and Safety Shower: Ensure that a functional eyewash station and safety shower

are readily accessible in the immediate work area.

Spill Kit: A spill kit containing an absorbent material suitable for acids (e.g., sodium

bicarbonate or a commercial acid neutralizer), and appropriate PPE should be available.
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Safe Handling Protocol
Donning PPE: Before handling the chemical, put on all required PPE as detailed in the table

above.

Weighing and Transfer: When weighing the solid, use a spatula and handle it gently to avoid

creating dust. Conduct all transfers within the fume hood.

Solution Preparation: When preparing solutions, always add the acid to the solvent slowly.

Be aware that dissolving sulfonic acids can be exothermic.

Post-Handling: After handling, decontaminate the work area. Remove PPE in the correct

order to avoid cross-contamination, and wash hands thoroughly with soap and water.

Emergency Procedures
Exposure Type Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Inhalation
Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the area. Wearing appropriate PPE,

cover the spill with an acid neutralizer. Once

neutralized, absorb the material with an inert

absorbent and place it in a sealed container for

disposal.
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Waste Disposal Plan
All waste containing Anthracene-1-sulfonic acid must be treated as hazardous waste.

Segregation: Collect all solid and liquid waste containing Anthracene-1-sulfonic acid in

separate, clearly labeled, and sealed containers.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name, and the associated hazards (Corrosive, Irritant, Environmental Hazard).

Disposal: Dispose of the hazardous waste through your institution's Environmental Health

and Safety (EHS) office, following all local, state, and federal regulations. Do not dispose of it

down the drain.[2]

Quantitative Data Summary
The following table summarizes the available quantitative data for Anthracene-1-sulfonic
Acid.

Property Value Source

CAS Number 15100-52-4 [3][4]

Molecular Formula C₁₄H₁₀O₃S [3]

Molecular Weight 258.29 g/mol [3][4]

Physical State Solid Inferred

NFPA 704 Rating (Estimated)
Health: 3, Flammability: 1,

Instability: 1

Estimated based on sulfuric

acid and anthracene

Note: The NFPA 704 rating is an estimation based on the known hazards of the sulfonic acid

functional group and the anthracene backbone, as a specific rating for this compound is not

readily available.[5]

Visual Workflow for Safe Handling and Emergency
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The following diagram illustrates the logical flow of actions for safely handling Anthracene-1-
sulfonic Acid and the appropriate emergency response in case of an incident.

Safe Handling and Emergency Response Workflow for Anthracene-1-sulfonic Acid

Preparation

Handling Protocol

Emergency Response

Verify Fume Hood Certification

Check Eyewash and Safety Shower

Locate Spill Kit

Don Appropriate PPE

Conduct Work in Fume Hood

Clean Work Area and Doff PPE Exposure or Spill?

Wash Hands Thoroughly

No

Skin Contact:
Flush with water for 15 min.

Seek medical attention.

Yes (Skin)

Eye Contact:
Flush with water for 15 min.

Seek immediate medical attention.

Yes (Eye)

Inhalation:
Move to fresh air.

Seek medical attention.

Yes (Inhalation)

Spill:
Evacuate and notify EHS.

Use spill kit to contain and neutralize.

Yes (Spill)
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Click to download full resolution via product page

Caption: Workflow for handling Anthracene-1-sulfonic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

